Cas no 1156592-31-2 (2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid)

• Product Name: 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid
• CAS No: 1156592-31-2
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• CID: 4573701
• PubChem ID: 43445974
• Update Time: 2025-10-30

2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyethyl)sulfanyl]-5-nitrobenzoic acid
• 2-(2-methoxyethylsulfanyl)-5-nitrobenzoic acid
• 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid

• Inchi： 1S/C10H11NO5S/c1-16-4-5-17-9-3-2-7(11(14)15)6-8(9)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： FUWXCWSKMDRQSV-UHFFFAOYSA-N
• SMILES： S(CCOC)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 1.8
• Topological Polar Surface Area: 118

Additional information on 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid

Recent Advances in the Study of 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid (CAS: 1156592-31-2)

2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid (CAS: 1156592-31-2) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfanyl and nitrobenzoic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel drug candidates, particularly those targeting inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for the development of selective kinase inhibitors. The research demonstrated that modifications at the methoxyethyl and nitrobenzoic acid moieties could significantly enhance binding affinity to specific kinase domains, thereby improving therapeutic efficacy. The study also highlighted the compound's favorable pharmacokinetic properties, including its stability in physiological conditions and moderate bioavailability.

In addition to its role in kinase inhibitor development, 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid has been investigated for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study suggested that the sulfanyl group plays a critical role in modulating the compound's interaction with inflammatory signaling pathways.

Further research has also explored the compound's potential in cancer therapy. A 2024 study in the European Journal of Medicinal Chemistry utilized 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid as a scaffold for designing novel HDAC (histone deacetylase) inhibitors. The results indicated that the compound's nitrobenzoic acid moiety could be strategically modified to enhance selectivity for cancer-specific HDAC isoforms, reducing off-target effects and improving therapeutic outcomes.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for further investigation in drug discovery and development.

In conclusion, 2-(2-Methoxyethyl)sulfanyl-5-nitrobenzoic Acid (CAS: 1156592-31-2) represents a promising scaffold for the design of novel therapeutics targeting inflammatory and oncogenic pathways. Continued research into its structural optimization and mechanistic insights will be crucial for unlocking its full potential in the pharmaceutical industry.